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Compound of Interest

Compound Name: 3,4'-Oxydianiline

Cat. No.: B046408

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4'-Oxydianiline (3,4'-ODA), an aromatic diamine with the chemical formula C12H12N20, is a
significant intermediate in the synthesis of advanced materials and has potential applications in
pharmaceutical development.[1][2] This technical guide provides a comprehensive overview of
the chemical and physical properties, synthesis, analytical procedures, and toxicological profile
of 3,4'-Oxydianiline, tailored for professionals in research and development.

Chemical and Physical Properties

3,4'-Oxydianiline is an asymmetrical phenyl ether derivative with amine groups at the 3 and 4'
positions.[1] This molecular structure imparts unique properties that are leveraged in its various
applications. The compound typically appears as a pale yellow to reddish-yellow powder or
crystal.[1][3] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3,4'-Oxydianiline
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Property Value Reference

Chemical Formula C12H12N20 [11[3]

Molecular Weight 200.24 g/mol [11[415]

CAS Number 2657-87-6 [LI[31[41[5]
Pale yellow to reddish-yellow

Appearance [1][3]
powder/crystal

Melting Point 61-71°C [L1[31[41[5]

Boiling Point 207 °C at 1 mmHg [4]

N Soluble in Chloroform and

Solubility ) [7]
Methanol.[6] Insoluble in water.

Purity >99% (commercially available)  [1][8]
3,4'-DAPE, 3,4'-

Synonyms Diaminodiphenyl ether, 3-(4- [11[3114]

Aminophenoxy)aniline

Synthesis of 3,4'-Oxydianiline

A common method for the synthesis of 3,4'-Oxydianiline is through the hydrogenation of 3-

amino-4'-nitrodiphenyl ether.

Experimental Protocol: Synthesis via Hydrogenation

Objective: To synthesize 3,4'-Oxydianiline by the reduction of 3-amino-4'-nitrodiphenyl ether.

Materials:

3-amino-4'-nitrodiphenyl ether (10 mmol)

Ethyl acetate (80 mL)

Palladium on alumina spheres (0.5% Pd, 2-4 mm, 0.3 mmol, 3 mol%)

Hydrogen gas
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e 100 mL reaction flask equipped with a gas inlet

Procedure:

Dissolve 3-amino-4'-nitrodiphenyl ether (10 mmol) in ethyl acetate (80 mL) in the 100 mL
reaction flask.

o Heat the solution to 30°C.

 Introduce hydrogen gas into the reaction mixture in the presence of the palladium on alumina
catalyst at a flow rate of 5 mL/min.

» Monitor the progress of the reaction periodically using Gas Chromatography (GC) analysis.
e Upon completion of the hydrogenation, remove the catalyst by filtration.

 Remove the ethyl acetate from the filtrate by vacuum evaporation to yield high-purity 3,4'-
Oxydianiline.

Expected Yield: >99.9%

Analytical Methods for Quality Control

Ensuring the purity of 3,4'-Oxydianiline is crucial for its applications, especially in polymer
synthesis and pharmaceutical research. High-Performance Liquid Chromatography (HPLC)
and Gas Chromatography (GC) are common methods for purity assessment.

Experimental Protocol: Purity Determination by HPLC

Objective: To determine the purity of a 3,4'-Oxydianiline sample using reverse-phase HPLC.
Instrumentation:

e HPLC system with a UV detector

e C18 reverse-phase column (e.g., 250 x 4.6 mm, 5 um patrticle size)

Reagents:
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Acetonitrile (HPLC grade)
Water (HPLC grade)
Phosphoric acid (or formic acid for MS compatibility)

3,4'-Oxydianiline sample

Procedure:

Mobile Phase Preparation: Prepare a suitable mobile phase, for instance, a mixture of
acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid) to ensure
good peak shape. The exact ratio should be optimized for the specific column and system.

Standard Solution Preparation: Accurately weigh a known amount of high-purity 3,4'-
Oxydianiline standard and dissolve it in the mobile phase to prepare a stock solution of
known concentration. Prepare a series of dilutions to create a calibration curve.

Sample Preparation: Accurately weigh the 3,4'-Oxydianiline sample to be analyzed and
dissolve it in the mobile phase to a concentration within the range of the calibration curve.

Chromatographic Conditions:

o Set the column temperature (e.g., 30°C).

o Set the flow rate (e.g., 1.0 mL/min).

o Set the UV detection wavelength to an appropriate value for 3,4'-Oxydianiline.
Analysis: Inject the standard solutions and the sample solution into the HPLC system.

Quantification: Identify the peak corresponding to 3,4'-Oxydianiline based on its retention
time. Calculate the purity of the sample by comparing its peak area to the calibration curve
generated from the standard solutions.

Applications
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The primary application of 3,4'-Oxydianiline lies in the synthesis of high-performance
polyimides.[1][5] Its asymmetrical structure hinders intermolecular packing, leading to the
formation of transparent polyimides.[1] These polymers exhibit high thermal stability (up to
210°C) and are used as substrates in flexible displays and for sintering integrated devices.[1]

Furthermore, 3,4'-ODA is utilized in the creation of:

Organic Porous Materials: For applications in gas storage and separation.[1][5]
e Pervaporation Membranes: Used for the separation of water-isopropanol mixtures.[1][5]

e Advanced Materials: As a building block for covalent organic frameworks (COFs), organic
light-emitting diodes (OLEDS), and organic photovoltaic materials.[1]

e Pharmaceutical Research: It serves as a spacer in the synthesis of molecular tongs
designed to inhibit the aggregation of 3-amyloid peptide, which is implicated in Alzheimer's
disease.[2]

Toxicological Profile and Safety

3,4'-Oxydianiline is classified as toxic if swallowed, in contact with skin, or if inhaled.[3] It may
cause an allergic skin reaction and is suspected of causing genetic defects and damaging
fertility or the unborn child.[3] It is also very toxic to aquatic life with long-lasting effects.[3]

Handling Precautions:

Avoid inhalation, ingestion, and contact with skin and eyes.[3]

Use only in a well-ventilated area.[3]

Wear appropriate personal protective equipment (PPE), including gloves, protective clothing,
and eye protection.[3][4]

Store in a well-ventilated place, with the container tightly closed and locked up.[3]

A summary of the hazard classifications is provided in Table 2.

Table 2: Hazard Classification of 3,4'-Oxydianiline
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Hazard Class

Hazard Statement

GHS Pictogram

Acute Toxicity (Oral, Dermal,

Inhalation)

Toxic if swallowed, in contact
with skin or if inhaled
(H301+H311+H331)

Skull and crossbones

Skin Sensitization

May cause an allergic skin
reaction (H317)

Exclamation mark

Germ Cell Mutagenicity

Suspected of causing genetic
defects (H341)

Health hazard

Reproductive Toxicity

Suspected of damaging fertility
or the unborn child (H361fd)

Health hazard

Hazardous to the Aquatic

Environment

Very toxic to aquatic life with

long lasting effects (H410)

Environment

Source:[3]

Visualizations

To further elucidate the concepts discussed, the following diagrams are provided.

Chemical structure of 3,4'-Oxydianiline.
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(Start: 3-amino-4'-nitrodiphenyl ethe)

(Dissolve in Ethyl Acetate)

Heat to 30°C

( Hydrogenate with H2 and Pd/Al20s3 catalyst )

:

Monitor reaction with GC

:

Filter to remove catalyst

Gvaporate solvent under vacuum)

End Product: 3,4'-Oxydianiline

Click to download full resolution via product page

Workflow for the synthesis of 3,4'-Oxydianiline.
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3,4'-Oxydianiline (3,4-ODA)
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Key application areas of 3,4'-Oxydianiline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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